Cas no 850090-27-6 (ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate
• CAS No: 850090-27-6
• MF: C₁₇H₁₈ClN₃O₄
• MW: 363.795523166656
• CID: 5994959
• PubChem ID: 2134057
• Update Time: 2025-10-29

ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate
• SR-01000013339-1
• SR-01000013339
• F1583-0083
• ethyl 5-{[(4-chlorophenyl)formohydrazido]carbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate
• ethyl 5-[[(4-chlorobenzoyl)amino]carbamoyl]-2,4-dimethyl-1H-pyrrole-3-carboxylate
• 850090-27-6
• ethyl 5-(2-(4-chlorobenzoyl)hydrazinecarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• AKOS017074630

• Inchi： 1S/C17H18ClN3O4/c1-4-25-17(24)13-9(2)14(19-10(13)3)16(23)21-20-15(22)11-5-7-12(18)8-6-11/h5-8,19H,4H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key： UKBFQLTURBRXAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NNC(C1=C(C)C(C(=O)OCC)=C(C)N1)=O)=O

Computed Properties

• Exact Mass: 363.0985838g/mol
• Monoisotopic Mass: 363.0985838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų

Additional information on ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate

Professional Introduction to Ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate (CAS No. 850090-27-6)

Ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate, with the CAS number 850090-27-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural complexity of this molecule, featuring a pyrrole core substituted with various functional groups, makes it a promising candidate for further investigation in drug discovery.

The molecular structure of Ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate includes several key functional groups that contribute to its unique chemical properties. The presence of a formohydrazidocarbonyl moiety at the 5-position of the pyrrole ring suggests potential reactivity that could be exploited in synthetic chemistry. Additionally, the substitution at the 2 and 4 positions with methyl groups enhances the steric and electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in pyrrole derivatives due to their role as intermediates in the synthesis of various pharmacologically active compounds. The compound's ability to serve as a building block for more complex molecules has made it valuable in the development of new drugs. For instance, studies have shown that pyrrole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in Ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate may contribute to its potential therapeutic effects by modulating specific biological pathways.

The synthesis of Ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate involves a multi-step process that requires careful control of reaction conditions. The introduction of the formohydrazidocarbonyl group necessitates precise handling to avoid side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve high yields and purity. These synthetic methodologies highlight the compound's complexity and the expertise required for its preparation.

Recent research has also explored the pharmacological properties of Ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate and its derivatives. In vitro studies have demonstrated that this compound can interact with various enzymes and receptors, suggesting potential applications in treating diseases such as cancer and neurodegenerative disorders. The ability of the molecule to bind selectively to biological targets makes it an attractive candidate for further development into a therapeutic agent.

The use of computational methods has been instrumental in understanding the interactions between Ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate and its biological targets. Molecular docking simulations have provided insights into how the compound's structure influences its binding affinity and specificity. These computational studies have guided experimental efforts by predicting optimal modifications to enhance drug-like properties. The integration of experimental and computational approaches has accelerated the discovery process for new pharmaceuticals.

The future prospects for Ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate are promising, with ongoing research aimed at optimizing its synthesis and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of molecular interactions continues to grow, compounds like Ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate will play a crucial role in developing next-generation drugs.

In conclusion, Ethyl 5-{(4-chlorophenyl)formohydrazidocarbonyl}-2,4-dimethyl-1H-pyrrole-3-carboxylate (CAS No. 850090-27-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique properties make it a valuable intermediate for drug development, and ongoing studies continue to uncover new possibilities for its application. As advancements in synthetic chemistry and computational biology progress, this compound is poised to contribute to the discovery of novel therapeutic agents.